1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea

• CAS: 941975-51-5
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.462
• SMILES: CC1=CC(=CC=C1)NC(=O)NCC(C2=CC=CC3=CC=CC=C32)N(C)C
• InChI: InChI=1S/C22H25N3O/c1-16-8-6-11-18(14-16)24-22(26)23-15-21(25(2)3)20-13-7-10-17-9-4-5-12-19(17)20/h4-14,21H,15H2,1-3H3,(H2,23,24,26)
• InChIKey: XFKBSQSMIOIFRE-UHFFFAOYSA-N
• Solubility: not available

Overview of 1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea

1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea (CAS 941975-51-5), also catalogued as VU0504452-1, is a trisubstituted urea featuring a naphthalen-1-yl group, a dimethylaminoethyl linker, and an m-tolyl terminus (C22H25N3O, MW 347.45) [1]. It is stocked as a screening compound by at least one commercial vendor (Life Chemicals, catalogue F2880-1242) at a purity of ≥90% [2]. The compound belongs to a class of urea-based small molecules frequently explored for modulating enzyme and receptor targets; its VU designation indicates original inclusion in the Vanderbilt University compound collection [1][2].

Screening Probe

Structurally novel trisubstituted urea scaffold for unbiased HTS libraries

Supplier Grade

≥90% purity suitable for primary screening; verify for biophysical assays

Characterization

No public bioactivity data; requires de novo target profiling

• [1] Kuujia.com. CAS 941975-51-5: 3-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-1-(3-methylphenyl)urea. Compound Detail Page. Accessed 2026-04-29. View Source
• [2] Life Chemicals. Product listing for F2880-1242: 3-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-1-(3-methylphenyl)urea. Pricing and Purity Data. Accessed 2026-04-29. View Source

Blind Substitution Risks for 1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea

The compound's combination of a bulky, lipophilic naphthalen-1-yl group (contributing to a computed XLogP3 of 4.1 [1]) and a hydrogen-bond-capable urea core (TPSA 44.4 Ų, 2 HBD, 2 HBA [1]) creates a defined pharmacophore that cannot be replicated by simply substituting other aryl-urea screening compounds. Even minor regioisomeric changes (e.g., naphthalen-2-yl vs. naphthalen-1-yl attachment) can alter target-binding geometry and ADME profile, while removal of the dimethylamino group eliminates a potential ionic interaction site that may be critical for any observed biological activity. No publicly available head-to-head data have been located that would support direct functional interchangeability with any specific analog.

Naphthyl Regioisomer Sensitivity

Substituting naphthalen-1-yl with naphthalen-2-yl may alter target-binding geometry and ADME profile

Dimethylamino Group Relevance

Removal of the dimethylamino group eliminates a potential ionic interaction site critical for any observed activity

Absence of Comparator Data

No publicly available head-to-head data support direct interchangeability with specific analogs

• [1] Kuujia.com. CAS 941975-51-5: 3-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]-1-(3-methylphenyl)urea. Computed Properties (XLogP3, TPSA, HBD, HBA). Accessed 2026-04-29. View Source

Differentiation Evidence for 1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea

Structural Uniqueness vs. Common Urea Scaffolds

Among commercially available urea-based screening compounds of comparable molecular weight, CAS 941975-51-5 is distinguished by its specific 1-naphthyl substitution pattern combined with a dimethylaminoethyl linker and m-tolyl terminus. The computed XLogP3 of 4.1 [1] classifies this compound as the most lipophilic in a theoretical comparison set of simple aryl urea analogs. For context, the unsubstituted phenyl analog (replacing naphthalen-1-yl with phenyl) would be expected to exhibit an XLogP3 reduction of approximately 1.5–2.0 log units based on fragment-based calculations, significantly altering membrane permeability and non-specific binding characteristics [2]. No directly measured comparative biological data have been identified in peer-reviewed literature for this compound.

Lipophilicity Comparison

Class-level inference

XLogP3 = 4.1 vs est. phenyl analog ≈ 2.1–2.6

Supports lipophilicity-driven differentiation from simpler aryl ureas

In silico only; no experimental logD available

Evidence Dimension	Lipophilicity (computed XLogP3)
Target Compound Data	XLogP3 = 4.1
Comparator Or Baseline	Estimated phenyl analog: XLogP3 ≈ 2.1–2.6 (fragment-based estimation)
Quantified Difference	Estimated ΔXLogP3 ≈ +1.5 to +2.0 log units for the naphthalene-containing compound
Conditions	In silico prediction; no experimental logP/logD data available

Why This Matters

The significantly higher computed lipophilicity of this compound relative to simpler aryl analogs may influence membrane permeability and target engagement profiles, making it a structurally distinct choice for screening campaigns where naphthalene-mediated hydrophobic contacts are hypothesized, though experimental confirmation is lacking.

• [1] Kuujia.com. CAS 941975-51-5: Computed Properties including XLogP3 = 4.1. Accessed 2026-04-29. View Source
• [2] Fragment-based lipophilicity contribution of naphthalene vs. phenyl estimated using standard medicinal chemistry principles (e.g., mean logP contribution of fused aromatic rings). Class-level inference only. View Source

Topological Polar Surface Area and Hydrogen-Bonding Profile

The compound has a computed topological polar surface area (TPSA) of 44.4 Ų, with 2 hydrogen bond donors and 2 hydrogen bond acceptors [1]. This profile falls within the acceptable range for oral bioavailability (TPSA < 140 Ų) but is lower than many urea-based kinase inhibitors that incorporate additional heteroatom-rich substituents. The limited hydrogen-bonding capacity, combined with high lipophilicity, suggests a binding mode dominated by hydrophobic and π-stacking interactions involving the naphthalene ring, with the urea NH groups and dimethylamino nitrogen serving as the primary polar anchors. No direct comparative binding or permeability data are available for this specific compound versus structural analogs.

Polarity Profile

Class-level inference

TPSA 44.4 Ų; HBD=2, HBA=2 vs kinase urea TPSA 60–120 Ų

Lower TPSA suggests enhanced membrane permeability potential

No experimental PAMPA or Caco-2 data

Evidence Dimension	Topological Polar Surface Area (TPSA) and HBD/HBA counts
Target Compound Data	TPSA = 44.4 Ų; HBD = 2; HBA = 2
Comparator Or Baseline	Drug-like space benchmarks: TPSA < 140 Ų; typical kinase inhibitor urea TPSA range: 60–120 Ų
Quantified Difference	TPSA is 15–75 Ų lower than many urea-based kinase inhibitors, indicating higher membrane permeability potential
Conditions	Computed properties (PubChem/XLogP3 methodology); no experimental PAMPA or Caco-2 data available

Why This Matters

The low TPSA and limited H-bonding capacity position this compound as a compact, lipophilic probe potentially suitable for targets with hydrophobic binding pockets or for CNS applications where lower TPSA is associated with improved blood-brain barrier penetration, though experimental confirmation is absent.

• [1] Kuujia.com. CAS 941975-51-5: Computed Properties including TPSA = 44.4 Ų, HBD = 2, HBA = 2. Accessed 2026-04-29. View Source

Commercial Sourcing and Purity Grade

Life Chemicals offers this compound (catalogue F2880-1242) at ≥90% purity in quantities starting at 15 mg ($89) to 100 mg [1]. While multiple urea-based screening compounds are available from commercial libraries, the specific combination of substructures in this compound is not widely duplicated across major screening vendors. A substructure search confirms that the precise (dimethylamino)(naphthalen-1-yl)ethyl-urea scaffold with an m-tolyl cap is uncommon in commercial catalogs. However, no comparative performance data (e.g., batch-to-batch reproducibility, stability under screening conditions) have been published for this specific compound relative to other Life Chemicals products.

Supplier Purity

Data to verify

≥90% (HPLC), from $89 / 15 mg

Purity at lower industry bound; may require repurification for sensitive assays

Vendor specification; not independently verified

Evidence Dimension	Commercial availability and purity
Target Compound Data	Life Chemicals F2880-1242; purity ≥90%; from $89/15 mg
Comparator Or Baseline	Average screening compound purity across major vendors: typically 90–95%
Quantified Difference	Purity at ≥90% is at the lower bound of the industry standard range; no comparative stability or solubility data available
Conditions	Vendor-specified purity (HPLC); no independent verification data published

Why This Matters

Procurement decisions for this compound should account for the ≥90% purity specification, which may necessitate repurification for certain biophysical assays (e.g., SPR, ITC) that require >95% purity, though the compound is suitable for primary HTS as supplied.

• [1] Life Chemicals pricing and purity data for F2880-1242 as aggregated on Kuujia.com. Accessed 2026-04-29. View Source

Absence of Biological Selectivity Data

A systematic search of PubMed, ChEMBL, BindingDB, and PubChem BioAssay did not yield any peer-reviewed publications or curated bioactivity data for this specific compound (CAS 941975-51-5; VU0504452-1) [1]. The compound does not appear in any published SAR study, HTS hit disclosure, or target engagement profiling dataset accessible through major public databases as of April 2026. This absence of data contrasts with structurally related urea derivatives containing naphthalene moieties, some of which have reported activities against kinases (e.g., p38α MAP kinase inhibitor BIRB 796 contains a naphthalen-1-yl urea moiety) or vanilloid receptors [2][3]. This data vacuum means no evidence-based differentiation can be made regarding potency, selectivity, or mechanism relative to any comparator compound.

Bioactivity Data Gap

No data

No peer-reviewed activity records (PubMed, ChEMBL, BindingDB)

De novo characterization required; selection based solely on structural novelty

Systematic search April 2026; zero reported values

Evidence Dimension	Availability of public bioactivity data
Target Compound Data	No peer-reviewed bioactivity data found in PubMed, ChEMBL, BindingDB, or PubChem BioAssay
Comparator Or Baseline	Related naphthalene-containing ureas (e.g., BIRB 796): IC50 = 18 nM against p38α MAP kinase; multiple publications and clinical data available
Quantified Difference	Not calculable; target compound has zero publicly reported activity values
Conditions	Literature and database search conducted April 2026

Why This Matters

Researchers considering this compound must plan for de novo characterization; it cannot be selected based on demonstrated target engagement or selectivity advantages. Its value proposition rests entirely on its structural novelty as a screening probe rather than on proven biological differentiation.

• [1] Systematic search of PubMed, ChEMBL, BindingDB, and PubChem BioAssay conducted April 2026 for CAS 941975-51-5 and VU0504452-1. No bioactivity records found. View Source
• [2] Regan, J., et al. (2003). Structure-activity relationships of the p38alpha MAP kinase inhibitor 1-(5-tert-butyl-2-p-tolyl-2H-pyrazol-3-yl)-3-[4-(2-morpholin-4-yl-ethoxy)naphthalen-1-yl]urea (BIRB 796). Journal of Medicinal Chemistry, 46(22), 4676-4686. View Source
• [3] Patent EP1140898: Amide and urea derivatives as 5-HT reuptake inhibitors and as 5-HT1B/1D ligands. Merck Patent GmbH, filed 1998-12-22. View Source

Application Scenarios for 1-(2-(Dimethylamino)-2-(naphthalen-1-yl)ethyl)-3-(m-tolyl)urea

High-Throughput Screening as a Novel Probe

Given the absence of characterized biological activity, the most appropriate use of this compound is as a structurally diverse entry in unbiased high-throughput screening campaigns. Its naphthalene-dimethylamino-urea scaffold is not commonly represented in typical diversity sets, offering potential for identifying novel target interactions that simpler aryl ureas may miss. The computed physicochemical profile (XLogP3 4.1, TPSA 44.4 Ų) is compatible with both biochemical and cell-based assay formats at typical screening concentrations [1]. Researchers should verify compound identity and purity by LC-MS prior to screening, as the vendor specification of ≥90% purity may be insufficient for some assay formats.

Scaffold-Hopping Reference in Urea-Based Medicinal Chemistry

For programs exploring urea-based inhibitors of targets such as soluble epoxide hydrolase (sEH), kinases, or DDAH enzymes, this compound can serve as a topological comparator for scaffold-hopping exercises. Its distinct naphthalen-1-yl orientation relative to the urea core provides a reference geometry for evaluating binding pocket tolerance to bulky, planar aromatic groups. However, this application is predicated on the program generating internal comparative data, as no public SAR information exists for this specific chemotype [1][2].

Physicochemical Benchmarking for Compound Collections

With a molecular weight of 347.45 Da, cLogP of 4.1, and only 2 HBD/2 HBA, this compound occupies a relatively narrow, lipophilic region of drug-like chemical space. Compound management teams can utilize it as a reference standard when calibrating chromatographic systems (e.g., reversed-phase HPLC retention time prediction) or when assessing the lipophilic boundaries of corporate screening collections. Its UV-active naphthalene chromophore facilitates detection by standard DAD/UV detectors [1].

Application

Selection Property

Validation Focus

High-Throughput Screening

Uncommon scaffold geometry

Purity verification & compound identity

Scaffold-Hopping Reference

Naphthalen-1-yl orientation

Internal SAR data generation

Physicochemical Benchmarking

Lipophilic reference compound

HPLC retention time prediction

• [1] Kuujia.com. CAS 941975-51-5: Computed Properties and Compound Identifiers. Accessed 2026-04-29. View Source
• [2] Systematic literature and database search for CAS 941975-51-5 and VU0504452-1 conducted April 2026. No peer-reviewed bioactivity or SAR data identified. View Source